Cas no 854602-59-8 (4-(1H-imidazol-1-yl)aminobenzonitrile)

• Product Name: 4-(1H-imidazol-1-yl)aminobenzonitrile
• CAS No: 854602-59-8
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• MDL: MFCD30342785
• CID: 4240033
• PubChem ID: 23018188
• Update Time: 2025-08-05

4-(1H-imidazol-1-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1H-imidazol-1-ylamino)-
• 4-[(1H-imidazol-1-yl)amino]benzonitrile
• 4-(1H-imidazol-1-yl)aminobenzonitrile
• G40764
• EJB60259
• 4-(imidazol-1-ylamino)benzonitrile
• SCHEMBL5443725
• 854602-59-8
• 4[n-(1h-imidazol-1-yl)amino]benzonitrile
• SXZMBWGWQLDSAY-UHFFFAOYSA-N
• EN300-304167
• 4-[N-(1H-imidazol-1-yl)amino]benzonitrile

• MDL： MFCD30342785
• Inchi： 1S/C10H8N4/c11-7-9-1-3-10(4-2-9)13-14-6-5-12-8-14/h1-6,8,13H
• InChI Key： SXZMBWGWQLDSAY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NN2C=NC=C2)C=C1

Computed Properties

• Exact Mass: 184.074896272Da
• Monoisotopic Mass: 184.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(1H-imidazol-1-yl)aminobenzonitrile

Comprehensive Overview of 4-(1H-imidazol-1-yl)aminobenzonitrile (CAS No. 854602-59-8)

4-(1H-imidazol-1-yl)aminobenzonitrile (CAS No. 854602-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique imidazole and benzonitrile functional groups, serves as a versatile building block in the synthesis of bioactive molecules and advanced materials. Its molecular structure, combining a nitrile group with an imidazole moiety, offers exceptional reactivity, making it valuable for applications in drug discovery and agrochemical development.

The growing interest in 4-(1H-imidazol-1-yl)aminobenzonitrile is driven by its potential role in addressing contemporary challenges in medicinal chemistry. Researchers are exploring its utility in designing kinase inhibitors and antimicrobial agents, particularly as the demand for novel therapeutics against drug-resistant pathogens rises. The compound's heterocyclic framework aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical R&D. Additionally, its electron-rich properties make it a candidate for organic electronics, a field experiencing rapid growth due to advancements in flexible displays and wearable technology.

From a synthetic perspective, CAS No. 854602-59-8 demonstrates remarkable adaptability in cross-coupling reactions, a frequently searched topic among organic chemists. Its amino-imidazole segment facilitates diverse functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This characteristic has positioned the compound as a subject of interest in combinatorial chemistry discussions across academic forums and patent literature. Recent publications highlight its use in constructing molecular scaffolds for targeted protein degradation, a cutting-edge strategy in oncology research.

The physicochemical properties of 4-(1H-imidazol-1-yl)aminobenzonitrile contribute to its widespread investigation. With moderate lipophilicity (a key parameter in drug design) and stable hydrogen-bonding capacity, it addresses common pharmacokinetic challenges faced in developing CNS-active compounds. These attributes have sparked discussions in ADMET prediction communities about optimizing similar structural motifs. Furthermore, its fluorescence potential makes it relevant to researchers developing bioimaging probes, connecting it to the expanding field of theranostics.

Industrial applications of 854602-59-8 are emerging in specialty chemical sectors, particularly in developing photoactive materials for organic photovoltaics. This aligns with global sustainability trends and the search for green chemistry alternatives. The compound's thermal stability, frequently analyzed through DSC studies, makes it suitable for high-performance polymer additives—a subject gaining traction in materials science publications. Patent analyses reveal increasing claims incorporating this structure in electronic device components, reflecting industry shifts toward functional organic materials.

Quality control aspects of 4-(1H-imidazol-1-yl)aminobenzonitrile production involve advanced HPLC purification techniques, a common search term among process chemists. The compound's characterization typically includes comprehensive NMR spectral data and mass spectrometry verification, ensuring batch-to-batch reproducibility crucial for research applications. These analytical procedures connect to broader discussions about QC/QA standards in fine chemical manufacturing, particularly for high-purity intermediates used in drug development pipelines.

Future research directions for CAS 854602-59-8 may explore its potential in metal-organic frameworks (MOFs), a trending topic in materials science. Its dual functionality could enable novel coordination geometries for gas storage applications. Additionally, computational studies investigating its quantum chemical properties may provide insights for designing next-generation organic semiconductors. These prospective applications position the compound at the intersection of multiple disciplines, from medicinal chemistry to renewable energy technologies.